Research Area
  • Pelabresib
    Pelabresib
    • Cat. No.:
    • B606791
    • CAS No.:
    • 1380087-89-7
    • Molecular Formula:
    • C20H16ClN3O2
    • Molecular Weight:
    • 365.8 g/mol
    Description
    Pelabresib Anhydrous is the anhydrous form of pelabresib, a small molecule inhibitor of the Bromodomain and Extra-Terminal (BET) family of proteins, with potential antineoplastic activity. Upon administration, p...
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  • CPI-4203
    CPI-4203
    • Cat. No.:
    • B606797
    • CAS No.:
    • Molecular Formula:
    • C16H14N4O
    • Molecular Weight:
    • 278.31 g/mol
    Description
    CPI-4203 is a selective inhibitor of KDM5 demethylases, structurally related to CPI 455. The KDM5 family of histone demethylases catalyzes the demethylation of histone H3 on lysine 4 (H3K4) and is required for t...
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  • CPI-455
    CPI-455
    • Cat. No.:
    • B606798
    • CAS No.:
    • Molecular Formula:
    • C16H14N4O
    • Molecular Weight:
    • 278.31 g/mol
    Description
    CPI-455 is an inhibitor of the lysine demethylase 5 family (KDM5A-D). CPI-455 binds to the demethylase active site and selectively inhibits KDM5A-D (IC50s = 2-10 nM) over KDM2-4, 6, and 7 family members (IC50s =...
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  • CPI-637
    CPI-637
    • Cat. No.:
    • B606800
    • CAS No.:
    • Molecular Formula:
    • C22H22N6O
    • Molecular Weight:
    • 386.4 g/mol
    Description
    CPI-637 is a potent and selective CBP/ EP300 bromodomain inhibitor. The biochemical potency of CPI-637 translated well into cells (CBP BRET EC50 = 0.3 μM). CPI-637 demonstrated a >700-fold selectivity over the B...
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  • CPUY201112
    CPUY201112
    • Cat. No.:
    • B606805
    • CAS No.:
    • 1860793-58-3
    • Molecular Formula:
    • C19H23N3O4
    • Molecular Weight:
    • 357.41
    Description
    CPUY201112 is a novel inhibitor of heat shock protein Hsp90, inducing p53-mediated apoptosis in MCF-7 cells.
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  • Crenigacestat
    Crenigacestat
    • Cat. No.:
    • B606810
    • CAS No.:
    • 1421438-81-4
    • Molecular Formula:
    • C22H23F3N4O4
    • Molecular Weight:
    • 464.4 g/mol
    Description
    Crenigacestat (LY3039478) is an orally active Notch and g-secretase inhibitor, with an IC50 of 1 nM in most of the tumor cell lines tested.
    LY3039478 has been used in trials studying the treatment and basic s...
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  • Crisaborole
    Crisaborole
    • Cat. No.:
    • B606811
    • CAS No.:
    • 906673-24-3
    • Molecular Formula:
    • C14H10BNO3
    • Molecular Weight:
    • 251.05 g/mol
    Description
    Crisaborole is a member of the class of benzoxaboroles that is 5-hydroxy-1,3-dihydro-2,1-benzoxaborole in which the phenolic hydrogen has been replaced by a 4-cyanophenyl group. A phosphodiesterase 4 inhibitor t...
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  • Crizotinib acetate
    Crizotinib acetate
    • Cat. No.:
    • B606813
    • CAS No.:
    • 877399-53-6
    • Molecular Formula:
    • C23H26Cl2FN5O3
    • Molecular Weight:
    • 510.4 g/mol
    Description
    Crizotinib, also known as PF-02341066, is an orally bioavailable agent belonging to the class of c-met/hepatocyte growth factor receptor (HGFR) tyrosine kinase inhibitors with potential antineoplastic activity. ...
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  • CRT0066101 dihydrochloride
    CRT0066101 dihydrochloride
    • Cat. No.:
    • B606814
    • CAS No.:
    • 1883545-60-5
    • Molecular Formula:
    • C18H24Cl2N6O
    • Molecular Weight:
    • 411.3 g/mol
    Description
    Potent and selective protein kinase D inhibitor (IC50 values are 1, 2 and 2.5 nM at PKD1, PKD3 and PKD2, respectively). Reduces proliferation of pancreatic cancer cells. Orally active. Antitumor agent. Active in...
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  • CRT0105950
    CRT0105950
    • Cat. No.:
    • B606816
    • CAS No.:
    • Molecular Formula:
    • C21H16ClN3OS
    • Molecular Weight:
    • 393.9 g/mol
    Description
    CRT-0105950 is a potent LIMK inhibitor. It acts by suppressing cofilin phosphorylation and increasing αTubulin acetylation in cells.
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